4-bromo-N-(1,5-dimethylhexyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-bromo-2-methyl-N-(6-methylheptan-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C13H22BrN3O/c1-9(2)6-5-7-10(3)16-13(18)12-11(14)8-15-17(12)4/h8-10H,5-7H2,1-4H3,(H,16,18)
• InChI Key: VVBBZKWZWBTCNX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)NC(=O)C1=C(C=NN1C)Br
• Molecular Formula: C13H22BrN3O
• Molecular Weight: 316.24 g/mol

Description

4-bromo-N-(1,5-dimethylhexyl)-1-methyl-1H-pyrazole-5-carboxamide is a synthetic organic compound characterized by its unique molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-N-(1,5-dimethylhexyl)-1-methyl-1H-pyrazole-5-carboxamide typically involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the pyrazole ring: This can be achieved through the cyclization of appropriate precursors under controlled conditions.

Bromination: Introduction of the bromine atom at the desired position on the pyrazole ring.

Amidation: Coupling of the brominated pyrazole with 1,5-dimethylhexylamine to form the final carboxamide product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

4-bromo-N-(1,5-dimethylhexyl)-1-methyl-1H-pyrazole-5-carboxamide can undergo various chemical reactions, including:

Substitution reactions: The bromine atom can be replaced by other substituents through nucleophilic substitution.

Oxidation and reduction reactions: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling reactions: The carboxamide group can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Nucleophilic substitution: Reagents such as sodium hydroxide or potassium tert-butoxide can be used.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyrazoles, while oxidation and reduction can lead to different oxidation states of the compound.

Scientific Research Applications

4-bromo-N-(1,5-dimethylhexyl)-1-methyl-1H-pyrazole-5-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-bromo-N-(1,5-dimethylhexyl)-1-methyl-1H-pyrazole-5-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in biological pathways. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-bromo-N-(1,5-dimethylhexyl)benzenesulfonamide
• 4-bromo-N-(1,5-dimethylhexyl)-benzamide

Uniqueness

4-bromo-N-(1,5-dimethylhexyl)-1-methyl-1H-pyrazole-5-carboxamide is unique due to its specific molecular structure, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for various research applications.